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Compound of Interest

Compound Name: 5-Bromo-2-iodopyrimidine

Cat. No.: B048921 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical waste is paramount for ensuring laboratory safety and environmental

stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-
Bromo-2-iodopyrimidine, a halogenated heterocyclic compound utilized in pharmaceutical

synthesis.[1] Adherence to these procedures is crucial for maintaining a safe laboratory

environment and complying with regulatory standards.

I. Hazard Identification and Safety Profile
Before handling 5-Bromo-2-iodopyrimidine, it is imperative to consult the Safety Data Sheet

(SDS) and be fully cognizant of its potential hazards. This compound is classified as

hazardous.

Key Hazards:

Acute Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[2]

Inhalation: May be harmful if inhaled.[1]

Personal Protective Equipment (PPE):
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When handling 5-Bromo-2-iodopyrimidine, particularly during disposal, the following PPE is

mandatory:

Eye/Face Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If dust formation is possible, a NIOSH-approved respirator (such as a type N95 dust

mask) is necessary.[2]

II. Quantitative Data Summary
The following table summarizes key quantitative and qualitative data for 5-Bromo-2-
iodopyrimidine for a comprehensive understanding of its properties.

Property Value

Molecular Formula C₄H₂BrIN₂

Molecular Weight ~282.88 g/mol [1]

Appearance White to light yellow solid/crystal/powder[3]

Melting Point 99-103 °C[2][3]

GHS Hazard Statements H302, H315, H318[2]

Storage Class 11 (Combustible Solids)[2]

III. Step-by-Step Disposal Protocol
The disposal of 5-Bromo-2-iodopyrimidine must be conducted in strict compliance with local,

state, and federal regulations. Never dispose of this chemical down the drain or in regular

trash.

Step 1: Waste Identification and Segregation
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All waste containing 5-Bromo-2-iodopyrimidine must be classified as hazardous waste.

As a halogenated organic compound, it must be segregated from non-halogenated organic

waste streams.

Keep this waste separate from incompatible materials, such as strong oxidizing agents.

Step 2: Waste Collection and Container Requirements

Dedicated Waste Container: Collect all 5-Bromo-2-iodopyrimidine waste in a designated,

compatible, and sealable container. Polyethylene containers are often a suitable choice.

Solid Waste: Contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) should be

collected in a dedicated solid hazardous waste container.

Liquid Waste: If 5-Bromo-2-iodopyrimidine is in a solution, it should be collected in a

designated halogenated organic solvent waste container. Do not mix with non-halogenated

solvents.

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and has a secure, leak-proof closure.

Step 3: Labeling

The waste container must be clearly and accurately labeled.

The label should include:

The words "Hazardous Waste."

The full chemical name: "5-Bromo-2-iodopyrimidine."

The appropriate hazard pictograms (e.g., corrosive, exclamation mark).

The name and contact information of the principal investigator or laboratory supervisor.

Step 4: Storage
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Store hazardous waste containers in a designated, secure, and well-ventilated location,

away from general laboratory traffic.

Utilize secondary containment to prevent spills and leaks.

Keep waste containers tightly closed except when adding waste.

Step 5: Arrange for Professional Disposal

The final disposal of 5-Bromo-2-iodopyrimidine must be handled by a licensed and

certified hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

The recommended method of disposal for halogenated organic compounds is incineration in

a chemical incinerator equipped with an afterburner and scrubber.

IV. Spill Management Protocol
In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure adequate ventilation, using a chemical fume hood if the spill is contained

within it.

Wear Appropriate PPE: Don the full PPE as described in Section I.

Containment and Cleanup:

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)

and place it into a sealed container for disposal.
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Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your institution's EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromo-2-iodopyrimidine.
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Caption: Decision workflow for the proper disposal of 5-Bromo-2-iodopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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